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Compound of Interest

Compound Name: TCO-PEG9-maleimide

Cat. No.: B11831665

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling TCO-PEG9-maleimide, a bifunctional crosslinker used in bioconjugation and the
synthesis of PROTACSs.[1][2] Adherence to these procedures is critical for minimizing risks and
ensuring the integrity of your experiments.

Hazard Identification and Personal Protective
Equipment (PPE)

TCO-PEG9-maleimide is classified as a hazardous substance.[3] Understanding its specific
risks is the first step in safe handling.

GHS Classifications:[3]

Acute toxicity, oral (Category 4)

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 2A)

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when
handling TCO-PEG9-maleimide:
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PPE Category

Required Equipment

Specifications

Eye/Face Protection

Safety glasses with side-

shields or goggles

Must comply with EN166 (EU)
or NIOSH (US) standards. A
face shield may be required for

larger quantities.

Hand Protection

Chemical-resistant gloves

Compatible with the solvents
being used (e.g., DMSO, DMF,
DCM). Dispose of

contaminated gloves after use.

Skin and Body Protection

Laboratory coat

Full-length, long-sleeved lab

coat.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood.

If ventilation is inadequate, a
NIOSH-approved respirator

may be necessary.

Safe Handling and Storage Procedures

Proper handling and storage are crucial to maintain the stability of TCO-PEG9-maleimide and

prevent accidental exposure.

Handling:[3]

Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

e Store at —20°C, protected from moisture and light.

When preparing solutions, use anhydrous solvents such as DMSO, DMF, or DCM.
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For solutions, store at -80°C for up to 6 months or at -20°C for up to 1 month, protected from
light and stored under nitrogen.

It is important to note that the trans-cyclooctene (TCO) moiety has a short half-life and is not
recommended for long-term storage as it can isomerize to the less reactive cis-cyclooctene
(CCO).

Emergency and Disposal Procedures

In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
Call a POISON CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Disposal:

Dispose of contents and container in accordance with local, regional, national, and
international regulations. Do not dispose of down the drain.

Experimental Workflow for Handling TCO-PEG9-
maleimide

The following diagram outlines the key steps for the safe handling of TCO-PEG9-maleimide,

from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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